N-[4-hydroxy-3-(phenylsulfanyl)-1-naphthyl]benzenesulfonamide

• Molecular Formula: C22H17NO3S2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: N-(4-hydroxy-3-phenylsulfanylnaphthalen-1-yl)benzenesulfonamide
• InChI: InChI=1S/C22H17NO3S2/c24-22-19-14-8-7-13-18(19)20(15-21(22)27-16-9-3-1-4-10-16)23-28(25,26)17-11-5-2-6-12-17/h1-15,23-24H
• InChI Key: SFAOCAPMYVDLBK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)SC2=C(C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=CC=C4)O

Description

N-[4-hydroxy-3-(phenylsulfanyl)-1-naphthyl]benzenesulfonamide, also known as HONH-PhS-Nap-Os, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a sulfonamide derivative of 1-naphthol and has been found to have potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In

Scientific Research Applications

N-[4-hydroxy-3-(phenylsulfanyl)-1-naphthyl]benzenesulfonamide-Os has been found to have potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its anti-inflammatory and anti-cancer properties. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation and cancer development. This compound-Os has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
In biochemistry, this compound-Os has been studied for its ability to interact with proteins. It has been found to bind to the SH2 domain of the protein tyrosine phosphatase SHP-2, which is involved in cell signaling pathways. This interaction could potentially be used to develop drugs that target SHP-2 and other proteins involved in cell signaling.
In materials science, this compound-Os has been studied for its potential use in organic electronics. It has been found to have good solubility in organic solvents and can be used as a hole-transporting material in organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of N-[4-hydroxy-3-(phenylsulfanyl)-1-naphthyl]benzenesulfonamide-Os is not fully understood, but it is thought to involve the inhibition of enzymes and the modulation of protein-protein interactions. As mentioned earlier, this compound-Os has been found to inhibit the activity of COX-2 and to bind to the SH2 domain of SHP-2. These interactions could potentially lead to the development of drugs that target these enzymes and proteins.
Biochemical and Physiological Effects:
This compound-Os has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of COX-2 and induce apoptosis in cancer cells. It has also been found to bind to the SH2 domain of SHP-2 and to inhibit its activity. In vivo studies have not been conducted yet, so the physiological effects of this compound-Os are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-hydroxy-3-(phenylsulfanyl)-1-naphthyl]benzenesulfonamide-Os in lab experiments is its potential to inhibit the activity of COX-2 and induce apoptosis in cancer cells. This makes it a potential candidate for cancer therapy. Another advantage is its ability to bind to the SH2 domain of SHP-2, which could potentially be used to develop drugs that target this protein.
One limitation of using this compound-Os in lab experiments is its low yield and purity. The yield of this reaction is typically around 50%, and the purity of the product can be improved through recrystallization. Another limitation is the lack of in vivo studies, which makes it difficult to fully understand the physiological effects of this compound.

Future Directions

There are several future directions for the study of N-[4-hydroxy-3-(phenylsulfanyl)-1-naphthyl]benzenesulfonamide-Os. One direction is to conduct in vivo studies to better understand the physiological effects of this compound. Another direction is to further explore its potential as a cancer therapy and to develop drugs that target COX-2 and SHP-2. Additionally, the use of this compound-Os in organic electronics could be further explored, with the aim of improving the efficiency and stability of OLEDs. Finally, the synthesis method of this compound-Os could be optimized to improve the yield and purity of the product.

Synthesis Methods

The synthesis of N-[4-hydroxy-3-(phenylsulfanyl)-1-naphthyl]benzenesulfonamide-Os involves the reaction of 1-naphthol with p-phenylsulfenyl chloride in the presence of a base such as sodium hydroxide. The resulting intermediate is then treated with hydroxylamine hydrochloride to form the final product. The yield of this reaction is typically around 50%, and the purity of the product can be improved through recrystallization.